6,7-diethoxy-4-(4-methoxyphenyl)-3,4-dihydro-2(1H)-quinolinone

• IUPAC Name: 6,7-diethoxy-4-(4-methoxyphenyl)-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C20H23NO4/c1-4-24-18-10-16-15(13-6-8-14(23-3)9-7-13)11-20(22)21-17(16)12-19(18)25-5-2/h6-10,12,15H,4-5,11H2,1-3H3,(H,21,22)
• InChI Key: PLQCGOZZRIBLNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(=C1)C(CC(=O)N2)C3=CC=C(C=C3)OC)OCC
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

6,7-diethoxy-4-(4-methoxyphenyl)-3,4-dihydro-2(1H)-quinolinone is a useful research compound. Its molecular formula is C20H23NO4 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.16270821 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

A study highlighted the synthesis of novel Schiff bases derived from 2-phenyl-3-amino-4(1H)-quinolinone, exploring their fluorescent properties and in vitro cytotoxicity against certain cancer cell lines. This research demonstrates the compound's potential in fluorescent tagging and medical applications due to its strong fluorescence intensity in both solid and solution phases (Trávníček, Buchtík, & Němec, 2014).

Another study focused on the synthesis of 6-hydroxy-3,4-dihydro-2(1H)-quinolinone through a one-pot reaction facilitated by an ionic liquid catalyst. This research underscores the efficiency and environmental friendliness of using ionic liquids in the synthesis of quinolinone derivatives (Yuan Jia-chen, 2014).

Biological Activities

Research on marine-derived fungus Penicillium janczewskii yielded diastereomeric quinolinones with moderate specificity against certain cancer cell lines, indicating the potential of quinolinone derivatives in cancer therapy (Jian He et al., 2005).

A novel isoquinolone alkaloid from an endophytic fungus in Nerium indicum showed strong antifungal and some antibacterial activities. This finding suggests the role of quinolinone derivatives in developing new antimicrobial agents (Yang-min Ma et al., 2017).